Cas no 1806884-29-6 (3-(Difluoromethyl)-2-iodo-6-methoxypyridine-4-sulfonyl chloride)

• Product Name: 3-(Difluoromethyl)-2-iodo-6-methoxypyridine-4-sulfonyl chloride
• CAS No: 1806884-29-6
• MF: C₇H₅ClF₂INO₃S
• MW: 383.538779020309
• CID: 4891649
• Update Time: 2025-10-29

3-(Difluoromethyl)-2-iodo-6-methoxypyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-iodo-6-methoxypyridine-4-sulfonyl chloride

• Inchi： 1S/C7H5ClF2INO3S/c1-15-4-2-3(16(8,13)14)5(6(9)10)7(11)12-4/h2,6H,1H3
• InChI Key： FRJPMKKOUSQHRI-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(C=C(N=1)OC)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 337
• XLogP3: 2.5
• Topological Polar Surface Area: 64.599

Additional information on 3-(Difluoromethyl)-2-iodo-6-methoxypyridine-4-sulfonyl chloride

Introduction to 3-(Difluoromethyl)-2-iodo-6-methoxypyridine-4-sulfonyl Chloride (CAS No. 1806884-29-6) and Its Applications in Modern Chemical Biology

3-(Difluoromethyl)-2-iodo-6-methoxypyridine-4-sulfonyl chloride, identified by the CAS number 1806884-29-6, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of multiple functional groups, including a difluoromethyl moiety, an iodo substituent, a methoxy group, and a sulfonyl chloride moiety, makes this compound a versatile intermediate in the synthesis of various bioactive molecules.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has been extensively explored in the development of small-molecule inhibitors targeting enzymes such as kinases and proteases. Recent studies have demonstrated that compounds incorporating a difluoromethyl group often exhibit improved pharmacokinetic properties, including increased bioavailability and prolonged half-life. For instance, several FDA-approved drugs contain this moiety, underscoring its importance in medicinal chemistry.

The iodo substituent in 3-(Difluoromethyl)-2-iodo-6-methoxypyridine-4-sulfonyl chloride serves as a valuable handle for further functionalization via cross-coupling reactions. Iodopyridines are commonly utilized in Suzuki-Miyaura, Stille, and Sonogashira couplings, which are pivotal in constructing complex molecular architectures. These reactions enable the introduction of diverse substituents at specific positions of the pyridine ring, facilitating the synthesis of novel compounds with tailored biological activities. The ability to selectively modify the iodo group makes this compound an indispensable tool for medicinal chemists seeking to explore new chemical space.

The methoxy group in the molecule contributes to its overall electronic properties and influences its interactions with biological targets. Methoxypyridines have been shown to exhibit a range of biological activities, including antiviral, anti-inflammatory, and anticancer effects. The combination of a methoxy group with other functional moieties can modulate the pharmacological profile of derived compounds, making them more effective in modulating specific biological pathways.

The presence of a sulfonyl chloride moiety adds another layer of reactivity to this compound. Sulfonyl chlorides are well-known for their ability to participate in nucleophilic substitution reactions, allowing for the introduction of various nucleophiles such as amines, alcohols, and thiols. This reactivity has been leveraged in the synthesis of sulfonamides, which are a major class of drugs with diverse therapeutic applications. Sulfonamides have been used to treat infections, inflammation, and even certain types of cancer. The synthetic utility of the sulfonyl chloride group makes 3-(Difluoromethyl)-2-iodo-6-methoxypyridine-4-sulfonyl chloride a valuable building block for drug discovery efforts.

Recent advancements in chemical biology have highlighted the importance of pyridine derivatives in drug development. Pyridines serve as privileged scaffolds due to their ability to mimic natural product structures and interact with biological targets through various non-covalent interactions. The structural versatility of pyridines allows for the design of molecules with high specificity and potency. For example, pyridine-based inhibitors have been developed against targets such as bromodomain proteins, which are implicated in various diseases including cancer.

The synthesis of 3-(Difluoromethyl)-2-iodo-6-methoxypyridine-4-sulfonyl chloride involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of a pyridine precursor followed by functionalization at multiple positions using established methods such as halogenation, methylation, and sulfonylation. Each step must be carefully optimized to ensure high yield and purity, which are critical for subsequent applications in drug discovery.

In conclusion,3-(Difluoromethyl)-2-iodo-6-methoxypyridine-4-sulfonyl chloride (CAS No. 1806884-29-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an excellent intermediate for synthesizing bioactive molecules with improved pharmacokinetic properties and enhanced binding affinity. As our understanding of biological pathways continues to evolve, compounds like this will play an increasingly important role in the development of novel therapeutics.